Cas no 1361476-17-6 (2,6-Bis(2,3,5-trichlorophenyl)isonicotinic acid)
2,6-Bis(2,3,5-trichlorophenyl)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Bis(2,3,5-trichlorophenyl)isonicotinic acid
-
- Inchi: 1S/C18H7Cl6NO2/c19-8-3-10(16(23)12(21)5-8)14-1-7(18(26)27)2-15(25-14)11-4-9(20)6-13(22)17(11)24/h1-6H,(H,26,27)
- InChI Key: CVYBBRPFHXGUGA-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=CC=1C1C=C(C(=O)O)C=C(C2C=C(C=C(C=2Cl)Cl)Cl)N=1)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 502
- XLogP3: 7.5
- Topological Polar Surface Area: 50.2
2,6-Bis(2,3,5-trichlorophenyl)isonicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013026130-250mg |
2,6-Bis(2,3,5-trichlorophenyl)isonicotinic acid |
1361476-17-6 | 97% | 250mg |
470.40 USD | 2021-06-22 | |
| Alichem | A013026130-500mg |
2,6-Bis(2,3,5-trichlorophenyl)isonicotinic acid |
1361476-17-6 | 97% | 500mg |
782.40 USD | 2021-06-22 | |
| Alichem | A013026130-1g |
2,6-Bis(2,3,5-trichlorophenyl)isonicotinic acid |
1361476-17-6 | 97% | 1g |
1,490.00 USD | 2021-06-22 |
2,6-Bis(2,3,5-trichlorophenyl)isonicotinic acid Related Literature
-
1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on 2,6-Bis(2,3,5-trichlorophenyl)isonicotinic acid
Introduction to 2,6-Bis(2,3,5-trichlorophenyl)isonicotinic Acid (CAS No. 1361476-17-6)
2,6-Bis(2,3,5-trichlorophenyl)isonicotinic acid is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. With the CAS number 1361476-17-6, this compound represents a unique structural motif that combines the functionalities of isonicotinic acid and trichlorophenyl groups. Its synthesis and application have been explored in various contexts, particularly in the development of novel materials and bioactive molecules.
The molecular structure of 2,6-Bis(2,3,5-trichlorophenyl)isonicotinic acid consists of an isonicotinic acid core substituted with two trichlorophenyl groups at the 2 and 6 positions. This particular arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications. The presence of multiple chlorine atoms enhances its reactivity, allowing for diverse functionalization strategies that can be tailored for specific applications.
In recent years, the study of halogenated aromatic compounds has seen considerable advancements due to their broad spectrum of biological activities. 2,6-Bis(2,3,5-trichlorophenyl)isonicotinic acid has been investigated for its potential as an intermediate in the synthesis of pharmaceuticals and agrochemicals. Its unique structure suggests that it could serve as a precursor for molecules with enhanced binding affinity to biological targets. This has led to its exploration in drug discovery programs aimed at identifying new therapeutic agents.
The synthesis of 2,6-Bis(2,3,5-trichlorophenyl)isonicotinic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions followed by halogenation steps to introduce the trichlorophenyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to improve the efficiency of these processes. The development of scalable synthetic methodologies is crucial for industrial applications where cost-effectiveness and reproducibility are paramount.
The pharmacological potential of 2,6-Bis(2,3,5-trichlorophenyl)isonicotinic acid has been a focus of numerous research studies. Its structural analogs have shown promise in inhibiting various enzymes and receptors involved in metabolic pathways relevant to diseases such as diabetes and cancer. Preliminary in vitro studies have indicated that derivatives of this compound may exhibit inhibitory effects on targets like PDE4 and COX-2 enzymes. These findings have prompted further investigation into its pharmacokinetic properties and potential therapeutic applications.
The role of computational chemistry in understanding the behavior of complex molecules like 2,6-Bis(2,3,5-trichlorophenyl)isonicotinic acid cannot be overstated. Molecular modeling techniques have been utilized to predict binding affinities and interaction patterns with biological targets. These simulations provide valuable insights into how structural modifications can enhance biological activity. By integrating experimental data with computational predictions, researchers can design more effective derivatives with optimized properties.
The environmental impact of halogenated compounds is another critical consideration in their development and application. While these molecules offer significant benefits in terms of reactivity and functionality, their environmental fate must be carefully evaluated. Studies have focused on understanding how these compounds degrade under different conditions and their potential effects on ecosystems. Responsible handling and disposal practices are essential to minimize any adverse environmental impacts.
The future prospects for 2,6-Bis(2,3,5-trichlorophenyl)isonicotinic acid are promising as research continues to uncover new applications and refine synthetic methodologies. Advances in green chemistry principles may lead to more sustainable production processes that reduce waste and energy consumption. Additionally, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be crucial in translating laboratory findings into tangible benefits for society.
In conclusion, 2,6-Bis(2,3,5-trichlorophenyl)isonicotinic acid (CAS No. 1361476-17-6) is a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop novel bioactive molecules. As our understanding of its properties continues to grow, so too will its potential contributions to science and industry.
1361476-17-6 (2,6-Bis(2,3,5-trichlorophenyl)isonicotinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)